Cas no 1894538-97-6 (Hexaketocyclohexane hydrate)

• Product Name: Hexaketocyclohexane hydrate
• CAS No: 1894538-97-6
• MF: C₆H₂O₇
• MW: 186.075882434845
• CID: 4773748
• PubChem ID: 22492633
• Update Time: 2025-09-28

Hexaketocyclohexane hydrate Chemical and Physical Properties

Names and Identifiers

• Triquinoyl hydrate
• Hexaketocyclohexane hydrate
• MFCD00149075
• C6H2O7
• BS-16387
• SCHEMBL6346266
• cyclohexane-1,2,3,4,5,6-hexone;hydrate
• CS-0188208
• D81937
• Hexaketocyclohexanehydrate
• 1894538-97-6

• Inchi： 1S/C6O6.H2O/c7-1-2(8)4(10)6(12)5(11)3(1)9;/h;1H2
• InChI Key： OUXVUWQMYXFGDI-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(C(C1=O)=O)=O)=O)=O.O

Computed Properties

• Exact Mass: 185.98005240g/mol
• Monoisotopic Mass: 185.98005240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103

Additional information on Hexaketocyclohexane hydrate

Professional Introduction to Hexaketocyclohexane hydrate (CAS No. 1894538-97-6)

The compound Hexaketocyclohexane hydrate, identified by the Chemical Abstracts Service Number (CAS No.) 1894538-97-6, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of cyclohexane derivatives, characterized by its unique structural framework and potential applications in synthetic chemistry and medicinal chemistry. The presence of multiple ketone groups within its cyclohexane ring imparts distinct reactivity and functional properties, making it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.

In recent years, the study of heterocyclic compounds has gained considerable attention due to their diverse biological activities and structural versatility. Hexaketocyclohexane hydrate represents a fascinating example of such a structure, where the cyclohexane core serves as a scaffold for functionalization, while the ketone groups provide opportunities for further chemical modifications. The hydrate form indicates the presence of water molecules bound to the compound, which can influence its solubility, stability, and reactivity in various chemical environments.

One of the most compelling aspects of Hexaketocyclohexane hydrate is its potential role in drug discovery and development. Ketone-containing compounds are widely recognized for their ability to interact with biological targets such as enzymes and receptors. The cyclohexane ring, being relatively rigid compared to other cyclic structures like benzene or pyridine, can offer precise spatial orientation for functional groups, enhancing binding affinity and selectivity. This makes Hexaketocyclohexane hydrate a promising candidate for designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that Hexaketocyclohexane hydrate may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and inflammatory diseases. These predictions are based on the compound's ability to mimic natural substrates or bind to specific pockets within enzyme active sites. Such findings have prompted further experimental investigations into its pharmacological properties.

The synthesis of Hexaketocyclohexane hydrate presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step reactions, including cyclization and oxidation processes, to introduce the necessary ketone groups into the cyclohexane framework. Recent research has explored catalytic methods that improve yield and reduce byproduct formation, making the synthesis more efficient and environmentally friendly. These advancements highlight the importance of innovative synthetic strategies in developing valuable chemical entities like Hexaketocyclohexane hydrate.

Another area of interest is the role of hydration in influencing the chemical behavior of Hexaketocyclohexane hydrate. The presence of water molecules can stabilize certain conformations of the molecule, affecting its reactivity in solution-phase reactions. Additionally, hydration can influence solubility characteristics, which are critical for pharmaceutical applications where bioavailability is a key consideration. Understanding these hydration effects is essential for optimizing both synthetic protocols and potential therapeutic uses.

Current research also explores the derivatives of Hexaketocyclohexane hydrate, where modifications such as substitution or functionalization of the ketone groups can lead to new compounds with enhanced properties. For instance, replacing one or more ketones with other functional groups like alcohols or amides can alter solubility profiles or introduce new biological activities. Such modifications are often guided by structure-activity relationship (SAR) studies, which help in rational drug design.

The industrial relevance of Hexaketocyclohexane hydrate extends beyond academic research into practical applications. Its structural features make it a valuable intermediate in producing more complex molecules used in fragrances, polymers, and specialty chemicals. Moreover, its potential as a building block for drug candidates underscores its importance in pharmaceutical manufacturing processes. As demand grows for high-quality intermediates that meet stringent purity standards, compounds like Hexaketocyclohexane hydrate are likely to become increasingly integral to industrial chemistry.

In conclusion,Hexaketocyclohexane hydrate (CAS No. 1894538-97-6) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural attributes—combining a cyclohexane core with multiple ketone groups—make it an attractive candidate for further exploration in medicinal chemistry and synthetic organic chemistry. Ongoing studies continue to uncover new insights into its properties and applications, reinforcing its importance as a key chemical entity in contemporary research efforts.